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Compound of Interest

Compound Name:
Tert-butyl 7-methoxy-1H-indole-1-

carboxylate

CAS No.: 1215205-77-8

Cat. No.: B596944

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Alkoxyindoles are a class of heterocyclic compounds that have garnered interest in medicinal

chemistry due to their distinct physical and chemical properties compared to traditional indole

structures.[1] While the indole motif is common in natural products, the 1-alkoxyindole structure

is less prevalent but is emerging as a valuable scaffold in drug discovery.[1] This document

outlines an efficient, one-pot, four-step synthesis of novel multisubstituted 1-alkoxyindoles from

conjugate nitro ketoesters. The methodology involves a sequence of nitro reduction,

intramolecular condensation, nucleophilic 1,5-addition, and in situ O-alkylation, providing a

streamlined route to these valuable compounds in modest to good yields.[1][2][3]

Reaction Pathway and Workflow
The one-pot synthesis proceeds through a series of consecutive reactions. Initially, the nitro

group of the starting substrate is reduced by stannous chloride (SnCl₂·2H₂O) to form a

hydroxylamine. This intermediate undergoes an intramolecular cyclization and subsequent
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dehydration to yield a conjugate nitrone. A nucleophilic 1,5-addition of an alcohol then forms

the key 1-hydroxyindole intermediate. Finally, this intermediate is alkylated in situ with an alkyl

halide in the presence of a base to afford the target 1-alkoxyindole.[1][2]

Conjugate Nitro Ketoester (Substrate 2)

Nitro Reduction

SnCl₂·2H₂O

Intramolecular Cyclization &
Dehydration

Nucleophilic 1,5-Addition

R¹OH (Alcohol)

1-Hydroxyindole Intermediate (8)

In Situ O-Alkylation

Substituted 1-Alkoxyindole (Product 1)

DBU, R²Y (Alkyl Halide)

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of 1-alkoxyindoles.

Experimental Protocols
General One-Pot Procedure for the Synthesis of Substituted 1-Alkoxyindoles (1)

This protocol details the optimized one-pot synthesis of 1-alkoxyindoles from conjugate

ketoester substrates.[1][2][3]

Reaction Setup: To a round-bottom flask, add stannous chloride dihydrate (SnCl₂·2H₂O, 3.3

equiv.) and 4Å molecular sieves.
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Solvent Addition: Add dimethoxyethane (DME) and stir the mixture for 30 minutes at 25 °C.

First Stage (Formation of 1-Hydroxyindole intermediate): To the stirred mixture, add the

alcohol (R¹OH, 2.0 equiv.) and the conjugate ketoester substrate (2, 1.0 equiv.).

Heat the resulting mixture and stir for 1–2 hours at 40 °C.

Monitor the disappearance of the starting material using Thin Layer Chromatography (TLC).

Second Stage (In Situ Alkylation): After consumption of the starting material, add 1,8-

Diazabicyclo[5.4.0]undec-7-ene (DBU, 10.0 equiv.) and stir vigorously for 30 minutes at 25

°C to ensure a good suspension.

Add the alkyl halide (R²Y, 2.0 equiv.) to the reaction mixture.

Continue stirring for 1–4 hours at a temperature between 25–50 °C until the reaction is

complete (monitored by TLC).

Work-up: Dilute the reaction mixture with dichloromethane (CH₂Cl₂) and wash with brine.

Purification: Dry the organic layer over magnesium sulfate (MgSO₄), concentrate in vacuo,

and purify the crude residue by preparative TLC or column chromatography to yield the final

1-alkoxyindole product (1).[1]

Quantitative Data
Table 1: Optimization of Base and Alkylating Agent for 1-Alkoxyindole Synthesis*
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Entry
Base
(equiv.)

Alkylating
Agent
(equiv.)

Time (h) Temp (°C) Yield (%)

1 DBU (2.0)
Benzyl

bromide (2.0)
2 25 21

2 DBU (5.0)
Benzyl

bromide (2.0)
2 25 28

3 DBU (10.0)
Benzyl

bromide (2.0)
2 25 32

4 K₂CO₃ (10.0)
Benzyl

bromide (2.0)
2 25 15

5 DBU (10.0)
Benzyl

bromide (1.0)
2 25 25

6 DBU (10.0)
Benzyl

bromide (2.0)
1 25 26

7 DBU (10.0)
Benzyl

bromide (2.0)
2 50 30

*Reaction conditions: Substrate (1.0 equiv.), SnCl₂·2H₂O (3.3 equiv.), Benzyl alcohol (2.0

equiv.) in DME at 40°C for 2h, followed by addition of base and alkylating agent. Data sourced

from[1].

Table 2: Substrate Scope for the One-Pot Synthesis of Various 1-Alkoxyindoles*
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Product
R¹ (from
Alcohol)

R² (from Alkyl
Halide)

Time (h) Yield (%)

1xa Methyl Methyl 1 55

1xb Methyl Ethyl 2 51

1xc Methyl Propyl 3 48

1xd Methyl Benzyl 2 53

1ya Ethyl Methyl 1 60

1yb Ethyl Ethyl 2 56

1yc Ethyl Propyl 3 52

1yd Ethyl Benzyl 2 58

1za Benzyl Methyl 1 45

1zb Benzyl Ethyl 2 42

1zc Benzyl Propyl 3 39

1zd Benzyl Benzyl 2 32

*Optimized conditions: Substrate (1.0 equiv.), SnCl₂·2H₂O (3.3 equiv.), R¹OH (2.0 equiv.) for 1-

2h at 40°C, then DBU (10.0 equiv.) and R²Y (2.0 equiv.) for 1-4h at 25-50°C. Data sourced

from[1][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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